Cas no 88713-45-5 (Ethanol, 2-[(8-amino[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy]-)

• Product Name: Ethanol, 2-[(8-amino[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy]-
• CAS No: 88713-45-5
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 623572
• PubChem ID: 21789312
• Update Time: 2025-04-19

Ethanol, 2-[(8-amino[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(8-amino[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy]-
• 2-[(8-amino-[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy]ethanol
• 88713-45-5
• DTXSID80618066
• 2-((8-Amino-[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy)ethanol
• 2-[(8-Amino[1,2,4]triazolo[1,5-a]pyridin-2-yl)methoxy]ethan-1-ol

• Inchi： 1S/C9H12N4O2/c10-7-2-1-3-13-9(7)11-8(12-13)6-15-5-4-14/h1-3,14H,4-6,10H2
• InChI Key： DXOXMGXGVYTNTD-UHFFFAOYSA-N
• SMILES： O(CCO)CC1=NN2C=CC=C(C2=N1)N

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 85.7Ų